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Compound Name: Lilial

Cat. No.: B1675391 Get Quote

Introduction

Lilial, chemically known as p-tert-Butyl-alpha-methylhydrocinnamic aldehyde or Butylphenyl

methylpropional (CAS No. 80-54-6), is a synthetic aromatic aldehyde.[1][2] While

predominantly recognized for its potent lily-of-the-valley fragrance in the cosmetics and

perfume industries, Lilial also serves as a critical intermediate in the synthesis of specific

agrochemicals.[1][3] This application note details the use of Lilial in the production of the

morpholine fungicide Fenpropimorph and the piperidine fungicide Fenpropidin. Both are

systemic fungicides used to control a range of fungal diseases in crops, particularly cereals.[4]

The utility of Lilial in this context stems from its core chemical structure, which provides the

necessary backbone for the synthesis of these fungicidal molecules. The process involves the

conversion of Lilial's aldehyde group into a suitable functional group for subsequent reaction

with the respective heterocyclic amines (2,6-dimethylmorpholine for Fenpropimorph and

piperidine for Fenpropidin).

Mechanism of Action of Derived Agrochemicals

Both Fenpropimorph and Fenpropidin function as sterol biosynthesis inhibitors (SBIs). They

disrupt the fungal cell membrane by inhibiting key enzymes in the ergosterol biosynthesis

pathway. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol

in mammalian cells, and is crucial for maintaining membrane fluidity, integrity, and the function

of membrane-bound enzymes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1675391?utm_src=pdf-interest
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://research.manchester.ac.uk/en/publications/synthesis-of-3-4-tert-butylphenyl-2-propen-1-one-a-precursor-to-l/
https://www.mdpi.com/2218-273X/14/4/410
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://research.manchester.ac.uk/en/publications/synthesis-of-3-4-tert-butylphenyl-2-propen-1-one-a-precursor-to-l/
https://www.reddit.com/r/chemhelp/comments/1aj06oi/does_piperidine_work_in_reductive_amination_like/
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721973/
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://www.benchchem.com/product/b1675391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenpropimorph, in particular, has been shown to inhibit two enzymes in the pathway: sterol

Δ14-reductase and sterol Δ8→Δ7-isomerase. This dual-site action leads to a depletion of

ergosterol and an accumulation of toxic sterol intermediates, ultimately arresting fungal growth.

Fenpropidin also acts by inhibiting sterol biosynthesis, proving particularly effective against

powdery mildew fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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